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An In-depth Technical Guide to 3,5-
Dimethylpyridin-4-amine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical and chemical

properties of 3,5-Dimethylpyridin-4-amine (CAS No: 43078-60-0). This document collates

available data on its molecular structure, physical characteristics, and chemical reactivity. It is

intended to serve as a foundational resource for researchers and professionals in drug

development and other scientific fields who are interested in this compound. Please note that

while key physical properties have been compiled, detailed experimental protocols and

comprehensive spectral data are not widely available in the public domain.

Introduction
3,5-Dimethylpyridin-4-amine, also known as 4-Amino-3,5-dimethylpyridine, is a substituted

pyridine derivative. Its structure, featuring a primary amino group at the 4-position and two

methyl groups at the 3 and 5-positions of the pyridine ring, makes it a compound of interest for

various chemical syntheses. Pyridine and its derivatives are fundamental scaffolds in medicinal

chemistry and materials science. The specific substitution pattern of 3,5-Dimethylpyridin-4-
amine influences its basicity, nucleophilicity, and overall reactivity, making it a potentially

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b078465?utm_src=pdf-interest
https://www.benchchem.com/product/b078465?utm_src=pdf-body
https://www.benchchem.com/product/b078465?utm_src=pdf-body
https://www.benchchem.com/product/b078465?utm_src=pdf-body
https://www.benchchem.com/product/b078465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


valuable intermediate in the synthesis of novel pharmaceuticals and agrochemicals.[1] This

guide aims to consolidate the currently available technical information on this compound.

Chemical and Physical Properties
The following tables summarize the known and calculated physical and chemical properties of

3,5-Dimethylpyridin-4-amine.

Table 1: General and Physical Properties
Property Value Source(s)

Molecular Formula C₇H₁₀N₂ [2]

Molecular Weight 122.17 g/mol [2]

CAS Number 43078-60-0 [2]

Appearance Brown solid

Melting Point 104-106 °C

Boiling Point 277.8 °C at 760 mmHg

Density 1.04 g/cm³

Solubility
Sparingly soluble in water (17

g/L at 25 °C, calculated)

Note: There is conflicting information regarding the physical state of this compound in some

supplier databases. However, the reported melting point suggests it is a solid at room

temperature.

Table 2: Computed Chemical Properties
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Property Value Source(s)

Topological Polar Surface Area

(TPSA)
38.91 Å² [2]

logP (octanol-water partition

coeff.)
1.28 [2]

Hydrogen Bond Donors 1 [2]

Hydrogen Bond Acceptors 2 [2]

Rotatable Bonds 0 [2]

Spectral Data
Comprehensive, experimentally determined spectral data (¹H NMR, ¹³C NMR, IR, Mass

Spectrometry) for 3,5-Dimethylpyridin-4-amine are not readily available in peer-reviewed

literature or spectral databases. Researchers working with this compound would need to

perform their own spectral analysis for characterization.

Experimental Protocols
Detailed and validated experimental protocols for the synthesis, purification, and analysis of

3,5-Dimethylpyridin-4-amine are not extensively documented in publicly accessible scientific

literature. However, a potential synthetic route can be inferred from general organic chemistry

principles and knowledge of pyridine chemistry.

A plausible approach for the synthesis of 3,5-Dimethylpyridin-4-amine would involve the

nitration of 3,5-lutidine (3,5-dimethylpyridine) to form 3,5-dimethyl-4-nitropyridine, followed by

the reduction of the nitro group to the corresponding amine. This proposed pathway is

illustrated in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemscene.com/product/43078-60-0.html
https://www.chemscene.com/product/43078-60-0.html
https://www.chemscene.com/product/43078-60-0.html
https://www.chemscene.com/product/43078-60-0.html
https://www.chemscene.com/product/43078-60-0.html
https://www.benchchem.com/product/b078465?utm_src=pdf-body
https://www.benchchem.com/product/b078465?utm_src=pdf-body
https://www.benchchem.com/product/b078465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Synthesis Pathway for 3,5-Dimethylpyridin-4-amine

Step 1: Nitration

Step 2: Reduction

3,5-Lutidine

3,5-Dimethyl-4-nitropyridine

Nitration

Nitrating Agent
(e.g., HNO₃/H₂SO₄)

3,5-Dimethylpyridin-4-amine

Reduction

Reducing Agent
(e.g., H₂, Pd/C or Sn/HCl)

Click to download full resolution via product page

Caption: A potential two-step synthesis of 3,5-Dimethylpyridin-4-amine.

Biological Activity and Potential Applications
While specific signaling pathways involving 3,5-Dimethylpyridin-4-amine have not been

elucidated, its structural characteristics suggest several potential areas of application. It is cited

as a versatile intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] The

presence of the amino group allows for a variety of subsequent chemical modifications, making

it a useful building block for creating libraries of compounds for screening in drug discovery

programs. Its potential use in the development of treatments for neurological disorders has also

been suggested.[1]
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Safety and Handling
Based on available safety data, 3,5-Dimethylpyridin-4-amine is considered hazardous. It is

harmful if swallowed, in contact with skin, or inhaled, and it can cause skin and eye irritation.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this chemical. All work should be conducted in a well-

ventilated fume hood.

Conclusion
3,5-Dimethylpyridin-4-amine is a chemical compound with potential applications in various

fields, particularly as an intermediate in the synthesis of bioactive molecules. This guide has

summarized the currently available data on its physical and chemical properties. However, a

notable lack of detailed experimental protocols and spectral data in the public domain

highlights the need for further research to fully characterize this compound. The information

provided herein serves as a starting point for researchers and drug development professionals

interested in exploring the potential of 3,5-Dimethylpyridin-4-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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